Cas no 1329991-96-9 (2-(2-bromo-6-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• CAS No: 1329991-96-9
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 5989679
• PubChem ID: 68262417
• Update Time: 2025-06-08

2-(2-bromo-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• Benzeneethanol, 2-bromo-6-methoxy-

• Inchi： 1S/C9H11BrO2/c1-12-9-4-2-3-8(10)7(9)5-6-11/h2-4,11H,5-6H2,1H3
• InChI Key： JBIGMQMGTIFQLC-UHFFFAOYSA-N
• SMILES： C1(CCO)=C(OC)C=CC=C1Br

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 294.1±25.0 °C(Predicted)
• pka: 14.73±0.10(Predicted)

Additional information on 2-(2-bromo-6-methoxyphenyl)ethan-1-ol

Introduction to 2-(2-bromo-6-methoxyphenyl)ethan-1-ol (CAS No. 1329991-96-9)

2-(2-bromo-6-methoxyphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1329991-96-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated aromatic ring coupled with a methoxy substituent, has garnered attention due to its structural features and potential biological activities. The presence of both bromine and methoxy groups introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structural motif of 2-(2-bromo-6-methoxyphenyl)ethan-1-ol consists of an ethanol side chain attached to a phenyl ring that is brominated at the 2-position and methoxylated at the 6-position. This arrangement confers distinct reactivity patterns, enabling its utility in various synthetic transformations. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in arylalkanol derivatives due to their diverse pharmacological profiles. The combination of the aromatic system with an alcohol moiety provides multiple sites for interaction with biological targets. Specifically, compounds containing bromo and methoxy substituents on an aromatic ring have been explored for their potential in modulating enzyme activity and receptor binding. For instance, related structures have been investigated for their roles in inhibiting kinases and other signaling proteins involved in cancer and inflammatory diseases.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-(2-bromo-6-methoxyphenyl)ethan-1-ol against large databases of biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain kinases by occupying the ATP-binding pocket through its hydroxyl and aromatic moieties. Additionally, the electron-withdrawing nature of the bromine atom could enhance binding affinity by modulating the electronic landscape of the binding site.

The synthesis of 2-(2-bromo-6-methoxyphenyl)ethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. A common route begins with the bromination of 6-methoxybenzyl chloride followed by reduction to yield 6-methoxybenzyl alcohol. Subsequent coupling with 2-bromoethyl halide via an etherification or nucleophilic substitution reaction affords the desired product. This synthetic strategy highlights the compound's accessibility while allowing for modifications at different stages to explore analogues with enhanced properties.

From a medicinal chemistry perspective, 2-(2-bromo-6-methoxyphenyl)ethan-1-ol serves as a versatile building block for generating novel therapeutic agents. Its structural features can be leveraged to fine-tune pharmacokinetic parameters such as solubility, bioavailability, and metabolic stability. For example, modifications at the ethanol side chain could introduce polar or lipophilic groups to optimize membrane permeability and target specificity. Such tailoring is essential for advancing preclinical candidates toward clinical development.

The role of 2-(2-bromo-6-methoxyphenyl)ethan-1-ol in drug discovery extends beyond kinase inhibition. Preliminary data suggest potential applications in managing neurological disorders due to its ability to interact with monoamine oxidase enzymes. The methoxy group may facilitate binding to hydrophobic pockets within these enzymes, while the ethanol moiety could participate in hydrogen bonding interactions. Further exploration of these interactions could uncover new therapeutic avenues.

In conclusion, 2-(2-bromo-6-methoxyphenyl)ethan-1-ol (CAS No. 1329991-96-9) represents a promising entity in pharmaceutical research. Its unique structural attributes—comprising a brominated aromatic ring and a methoxy substituent—position it as a valuable intermediate for developing next-generation therapeutics. Ongoing studies continue to elucidate its biological relevance and synthetic utility, reinforcing its significance in modern medicinal chemistry.